(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)acrylamide

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)prop-2-enamide
• InChI: InChI=1S/C20H17NO4S2/c22-19(6-4-14-3-5-16-17(10-14)25-13-24-16)21-12-20(23,15-7-9-26-11-15)18-2-1-8-27-18/h1-11,23H,12-13H2,(H,21,22)/b6-4+
• InChI Key: KWQMFEWBRILIOG-GQCTYLIASA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=CC(=O)NCC(C3=CSC=C3)(C4=CC=CS4)O
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C/C(=O)NCC(C3=CSC=C3)(C4=CC=CS4)O
• Molecular Formula: C20H17NO4S2
• Molecular Weight: 399.5 g/mol
• CAS No.: 2034997-31-2

Description

(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)acrylamide is a useful research compound. Its molecular formula is C20H17NO4S2 and its molecular weight is 399.48. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Properties

Research into the synthesis and properties of compounds containing benzo[d][1,3]dioxol-5-yl and thiophene units has led to discoveries in 1,3-dipolar cycloaddition reactions and the synthesis of heterocyclic compounds. For instance, studies have demonstrated the synthesis of esters of 3-amino-3-phenyl-2-(2-acetamidophenyl)-acrylic acid through the 1,3-dipolar addition of acetylenedicarboxylic esters to quinazoline oxides, showcasing the potential for creating complex molecules with specific functionalities (Stauss et al., 1972). This type of reaction could be relevant for extending the chemical repertoire of (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)acrylamide and related compounds.

Crystal Structure and Molecular Design

The crystal structure analysis of related compounds, such as (E)-2-(7-(3-(thiophen-2-yl)acrylamido)-2,3-dihydro-5-oxobenzo[e][1,4]oxazepin-1(5H)-yl)ethyl acetate, reveals important interactions like hydrogen bonding and π-π stacking. These interactions are crucial for designing molecular materials with desired properties, including stability and reactivity (Lee et al., 2009). Such insights are valuable for understanding how this compound might interact in various environments or how it could be incorporated into larger molecular structures.

Biodegradable Polymers and Drug Delivery

The development of biodegradable hydrogels incorporating acrylamide units has been explored for potential biomedical applications, including drug delivery systems. These hydrogels are designed through the polymerization of acrylamide and acrylic acid, demonstrating the applicability of acrylamide derivatives in creating materials that can respond to biological environments and provide controlled release mechanisms (Elvira et al., 2002). This research area might offer insights into how the acrylamide component of this compound could be exploited for similar applications.